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Compound of Interest

Compound Name: Ethyl Linoleate

Cat. No.: B142171

Essential Safety and Handling Guide for Ethyl
Linoleate

This guide provides immediate safety, operational, and disposal protocols for researchers,
scientists, and drug development professionals handling Ethyl Linoleate. Adherence to these
procedures is critical for ensuring laboratory safety and proper chemical management.

Physicochemical and Hazard Data

A summary of key quantitative data for Ethyl Linoleate is presented below.

Property Value Reference
Boiling Point 224 °C @ 23 hPa [1]

Flash Point 112-113 °C (closed cup) [11[2]
Density 0.876 g/cm® @ 25°C

Storage Temperature Recommended -20°C [1]

GHS Classification Causes skin irritation (H315) [11[3]

Not a hazardous substance or 2]
mixture
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Note: Hazard classification for Ethyl Linoleate varies across different safety data sheets. It is
prudent to handle it as a substance that can cause skin irritation.

Personal Protective Equipment (PPE) Protocol

The following personal protective equipment is mandatory when handling Ethyl Linoleate to
minimize exposure and ensure personal safety.

Eye and Face Protection

e Required: Safety glasses with side shields, or chemical splash goggles meeting NIOSH (US)
or EN 166 (EU) standards.[1][3]

e« Recommended for large volumes or splashing risk: A full-face shield should be used in
addition to safety glasses or goggles.[3]

Skin Protection

o Gloves: Wear nitrile or other impervious gloves.[3] All gloves must be inspected before use
and comply with Regulation (EU) 2016/425 and the EN 374 standard.[1] Employ proper
glove removal technique to avoid skin contact.[4]

o Lab Coat: A standard laboratory coat is required.[3]

 Clothing: Impervious clothing should be worn to protect the body.[1]

Respiratory Protection

o Standard Use: Respiratory protection is generally not required for standard laboratory
operations with adequate ventilation.[1][2]

» Aerosol Generation or Spills: In situations where aerosols may be generated or for spill
cleanup, a tight-fitting, full-face respirator with HEPA filters is necessary.[3] For nuisance
exposures, an OV/AG (US) or ABEK (EU EN 14387) respirator cartridge may be used.[4]

Operational and Disposal Plan

A systematic approach to handling and disposal is essential for safety and compliance.
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Step 1: Preparation and Handling

Review SDS: Before starting any work, thoroughly review the Safety Data Sheet (SDS) for
Ethyl Linoleoleate.

Ensure Proper Ventilation: Work in a well-ventilated area, preferably within a chemical fume
hood.

Don PPE: Put on all required personal protective equipment as detailed above.

Handling: Avoid direct contact with skin and eyes.[5] Do not breathe vapors or mists.[5] Keep
the container tightly closed when not in use.[1][6]

Step 2: Storage

Container: Store in the original, tightly sealed container.[6][7]

Location: Keep in a cool, dry, and well-ventilated place away from direct sunlight and
incompatible materials such as strong oxidizing agents.[4][6][7]

Temperature: For long-term storage, a temperature of -20°C is recommended.[1]

Step 3: Spill Management

Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, absorb the liquid with an inert material (e.g., sand,
vermiculite).[7]

Cleanup: Wearing appropriate respiratory protection, collect the absorbed material and place
it into a suitable, labeled container for disposal.[3][7]

Decontaminate: Clean the spill area thoroughly.

Step 4: Disposal
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o Waste Classification: All waste must be handled in accordance with local, state, and federal
regulations.[7]

e Product Disposal: Dispose of unused Ethyl Linoleate through a licensed waste disposal
company. Do not mix with other waste.

o Container Disposal: Handle uncleaned, empty containers as you would the product itself.

» PPE Disposal: Contaminated gloves and other disposable PPE must be disposed of as
chemical waste in accordance with applicable laboratory and legal guidelines.[1][4]

Workflow for Handling Ethyl Linoleate

Storage:
No - Cool, Dry, Ventilated
- Tightly Sealed

Disposal:
- Follow Regulations

Spill Cleanup Protocol

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Ethyl Linoleate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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